Cas no 2228840-47-7 (2-(but-3-yn-1-yl)-5-(trifluoromethyl)thiophene)

• Product Name: 2-(but-3-yn-1-yl)-5-(trifluoromethyl)thiophene
• CAS No: 2228840-47-7
• MF: C₉H₇F₃S
• MW: 204.212091684341
• CID: 6346718
• PubChem ID: 165742037
• Update Time: 2025-06-07

2-(but-3-yn-1-yl)-5-(trifluoromethyl)thiophene Chemical and Physical Properties

Names and Identifiers

• 2-(but-3-yn-1-yl)-5-(trifluoromethyl)thiophene
• EN300-1973241
• 2228840-47-7

• Inchi： 1S/C9H7F3S/c1-2-3-4-7-5-6-8(13-7)9(10,11)12/h1,5-6H,3-4H2
• InChI Key： FURHWRZUXPLWHU-UHFFFAOYSA-N
• SMILES： S1C(C(F)(F)F)=CC=C1CCC#C

Computed Properties

• Exact Mass: 204.02205588g/mol
• Monoisotopic Mass: 204.02205588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 28.2Ų

Additional information on 2-(but-3-yn-1-yl)-5-(trifluoromethyl)thiophene

2-(But-3-yn-1-yl)-5-(trifluoromethyl)thiophene: Recent Advances and Applications

2-(But-3-yn-1-yl)-5-(trifluoromethyl)thiophene, also known by its CAS number 2228840-47-7, is a versatile organic compound that has garnered significant attention in the fields of materials science, pharmaceuticals, and electronics. This compound belongs to the family of thiophene derivatives, which are well-known for their unique electronic properties and structural versatility. The presence of the trifluoromethyl group at the 5-position and the butynyl group at the 2-position introduces distinct chemical functionalities, making this compound a valuable building block for various applications.

The synthesis of 2-(but-3-yn-1-yl)-5-(trifluoromethyl)thiophene typically involves multi-step organic reactions, including coupling reactions and ring-forming processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing purity. For instance, researchers have employed transition metal catalysts, such as palladium complexes, to facilitate cross-coupling reactions that are pivotal in constructing the thiophene framework. These methods not only improve yield but also allow for greater control over the regiochemistry of the product.

The physical properties of 2-(but-3-yn-1-yl)-5-(trifluoromethyl)thiophene are highly dependent on its molecular structure. The thiophene ring itself is aromatic, contributing to its stability and electronic conductivity. The trifluoromethyl group introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule. This makes it particularly useful in applications where precise control over electronic behavior is essential, such as in organic semiconductors and optoelectronic devices.

One of the most promising applications of 2-(but-3-yn-1-yl)-5-(trifluoromethyl)thiophene lies in the field of electronics. Its ability to act as a building block for more complex structures has led to its use in designing advanced materials for organic light-emitting diodes (OLEDs), field-effect transistors (FETs), and photovoltaic cells. Recent studies have demonstrated that incorporating this compound into polymer frameworks can significantly enhance charge transport properties, leading to improved device performance.

In addition to its electronic applications, 2-(but-3-yinyl)-5-trifluoromethylthiophene has shown potential in pharmaceutical research. Its unique structure allows for interactions with various biological targets, making it a candidate for drug development. Researchers have explored its role as a scaffold for designing bioactive molecules, particularly in anti-inflammatory and anticancer therapies. The trifluoromethyl group contributes to pharmacokinetic properties such as lipophilicity and metabolic stability, which are critical for drug efficacy.

The latest research on this compound has focused on expanding its utility through functionalization. By introducing additional substituents or modifying existing groups, scientists aim to tailor its properties for specific applications. For example, appending electron-donating groups can enhance its electron-donating capacity, while adding bulky groups can improve solubility or steric stability. These modifications open up new avenues for both academic exploration and industrial application.

In conclusion, 2-(but-yinyl)-5-trifluoromethylthiophene stands out as a multifaceted compound with a wide range of potential uses. Its combination of structural flexibility and unique chemical properties positions it as a key player in modern material science and pharmaceutical development. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing technological innovations across various industries.